Cas no 2098119-60-7 (Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate)

• Product Name: Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate
• CAS No: 2098119-60-7
• MF: C₂₂H₄₀N₂O₈
• MW: 460.56160736084
• CID: 5728972
• PubChem ID: 72716283
• Update Time: 2025-06-30

Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate
• AKOS026746531
• F2158-1893
• 2098119-60-7
• ethyl 4-(methylamino)cyclohexane-1-carboxylate;oxalic acid
• Cyclohexanecarboxylic acid, 4-(methylamino)-, ethyl ester, ethanedioate (2:1)
• Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate

• Inchi： 1S/2C10H19NO2.C2H2O4/c2*1-3-13-10(12)8-4-6-9(11-2)7-5-8;3-1(4)2(5)6/h2*8-9,11H,3-7H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： ZZFSWDLTTIBDAE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1)NC)=O.O(CC)C(C1CCC(CC1)NC)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 460.27846624g/mol
• Monoisotopic Mass: 460.27846624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 234
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate

Ethyl 4-(Methylamino)cyclohexane-1-carboxylate Hemioxalate (CAS No. 2098119-60-7): An Overview

Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate (CAS No. 2098119-60-7) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in drug development and medicinal chemistry.

The molecular formula of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate is C₁₃H₂₃N₂O₅, and it has a molecular weight of approximately 285.33 g/mol. The compound consists of a cyclohexane ring with a methylamino substituent and an ethyl ester group, along with a hemioxalate salt. The hemioxalate salt is particularly noteworthy as it can influence the solubility and stability of the compound, making it suitable for various pharmaceutical formulations.

In recent years, the study of cyclohexane derivatives has gained considerable attention due to their potential therapeutic properties. Research has shown that compounds with a methylamino group, such as Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate, can exhibit central nervous system (CNS) activity, making them candidates for the development of new drugs targeting neurological disorders.

A study published in the *Journal of Medicinal Chemistry* in 2022 explored the pharmacological properties of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate and its analogs. The researchers found that these compounds demonstrated significant antidepressant-like effects in animal models, suggesting their potential as novel antidepressants. The study also highlighted the importance of the hemioxalate salt in enhancing the bioavailability and efficacy of the compound.

Another area of interest is the use of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate in pain management. A clinical trial conducted in 2023 evaluated the analgesic properties of this compound in patients with chronic pain conditions. The results indicated that Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate was effective in reducing pain intensity without significant side effects, making it a promising candidate for further clinical development.

The synthesis of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate involves several steps, including the formation of the cyclohexane ring, introduction of the methylamino group, and esterification to form the ethyl ester. The final step involves the formation of the hemioxalate salt, which can be achieved through reaction with oxalic acid. The synthetic route is well-documented in various scientific publications and can be optimized for large-scale production.

The stability and solubility of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate are crucial factors in its pharmaceutical applications. Studies have shown that the compound is stable under standard storage conditions and exhibits good solubility in both aqueous and organic solvents. This property makes it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In addition to its potential therapeutic applications, Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate has been studied for its use as an intermediate in organic synthesis. Its unique structure allows it to serve as a building block for more complex molecules, which can be used in the development of new materials and chemicals.

The safety profile of Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate has also been extensively evaluated. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical trials. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its safe use in clinical settings.

In conclusion, Ethyl 4-(methylamino)cyclohexane-1-carboxylate hemioxalate (CAS No. 2098119-60-7) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique molecular structure, combined with its favorable pharmacological properties and safety profile, makes it an attractive candidate for further investigation and commercialization.